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Compound of Interest

Compound Name: 2-Nitrobenzyl alcohol

Cat. No.: B147356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 2-Nitrobenzyl
alcohol (CAS No. 612-25-9), a versatile reagent utilized in various chemical syntheses,

including as an intermediate in the production of Tramadol Hydrochloride.[1] Adherence to the

precautions outlined in this document is essential for ensuring a safe laboratory environment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 2-Nitrobenzyl alcohol is
fundamental to its safe handling. This compound is a white to light yellow crystalline powder.[2]

[3] Key quantitative data are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₇H₇NO₃ [4]

Molecular Weight 153.14 g/mol [4][5]

Melting Point 69-72 °C [1][2][5]

Boiling Point 270 °C [1][2][5]

Flash Point 131.1 °C [2]

Density 1.33 g/cm³ [1]

Water Solubility 5000 mg/L at 20 °C [2][3]

Vapor Pressure 0.0000858 mmHg [4]

Hazard Identification and Classification
2-Nitrobenzyl alcohol is classified as a hazardous substance. The following tables summarize

its GHS classification and associated hazard and precautionary statements.

GHS Hazard Classification
Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific target organ toxicity — single exposure Category 3 (Respiratory tract irritation)

Source: Aggregated GHS information from multiple suppliers.[4][6]

Hazard and Precautionary Statements
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Type Code Statement

Hazard H302 Harmful if swallowed.[4][7]

H312
Harmful in contact with skin.[4]

[7]

H315 Causes skin irritation.[4][8]

H319
Causes serious eye irritation.

[4][8]

H332 Harmful if inhaled.[4][7]

H335
May cause respiratory

irritation.[4][8]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[8][9]

P264
Wash skin thoroughly after

handling.[9]

P270
Do not eat, drink or smoke

when using this product.[9]

P271
Use only outdoors or in a well-

ventilated area.[9]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[10]

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[9]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[10]

P304+P340 IF INHALED: Remove person

to fresh air and keep
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comfortable for breathing.[8]

[10]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[8][10]

P312
Call a POISON CENTER or

doctor if you feel unwell.[10]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[10]

P405 Store locked up.[8]

P501

Dispose of contents/container

to an approved waste disposal

plant.[10]

Experimental Protocols for Hazard Assessment
The hazard classifications for 2-Nitrobenzyl alcohol are determined through standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines are internationally recognized for

assessing the potential effects of chemicals on human health and the environment.[4]

Skin Irritation Testing (based on OECD Guideline 439)
This in vitro test method is designed to identify chemicals that have the potential to cause skin

irritation.[11]

Methodology:

Test System: A reconstructed human epidermis (RhE) model, which is a three-dimensional

tissue construct that mimics the human epidermis, is used.[12]

Procedure:
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A defined amount of the test substance (2-Nitrobenzyl alcohol) is applied topically to the

surface of the RhE tissue.

The exposure period is typically 42 minutes.[13]

Following exposure, the tissue is thoroughly rinsed to remove the test substance.

The tissue is then incubated for a post-exposure period of 42 hours to allow for the

development of cytotoxic effects.[13]

Endpoint Measurement: Cell viability is determined using a colorimetric assay, most

commonly the MTT assay. The amount of formazan produced is proportional to the number

of viable cells.

Classification: A chemical is classified as a skin irritant (UN GHS Category 2) if the mean

tissue viability is reduced to ≤ 50% of the negative control.[11]

Eye Irritation Testing (based on OECD Guideline 405)
This in vivo test is used to assess the potential of a substance to cause eye irritation or

corrosion.[5]

Methodology:

Test System: The albino rabbit is the preferred animal model for this test.[5]

Procedure:

A single dose of the test substance (typically 0.1 mL for liquids or 100 mg for solids) is

instilled into the conjunctival sac of one eye of the animal. The other eye serves as an

untreated control.[5]

The eyes are examined at 1, 24, 48, and 72 hours after application.[5]

Endpoint Measurement: Ocular lesions of the cornea, iris, and conjunctiva are scored

according to a standardized system (Draize scale). The reversibility of the observed effects is

also assessed over a period of up to 21 days.[3]
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Classification: The severity, persistence, and reversibility of the ocular responses determine

the classification of the substance.

Acute Oral Toxicity Testing (based on OECD Guideline
423)
This method is used to determine the acute oral toxicity of a substance.

Methodology:

Test System: Typically, rodents (rats or mice) are used.

Procedure:

The test substance is administered orally by gavage in a stepwise procedure using a

limited number of animals at each step.

The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg

body weight). The choice of the starting dose is based on available information about the

substance's toxicity.

Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint Measurement: The number of animals that die within the observation period is

recorded. The test is designed to estimate the LD50 (the dose that is lethal to 50% of the test

population).

Classification: The substance is classified into one of five toxicity categories based on the

LD50 value.

Safety and Handling Precautions
Based on the identified hazards, the following safety and handling precautions must be strictly

followed when working with 2-Nitrobenzyl alcohol.

Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.[8][10]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[5][6]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[5][6][8] Dispose

of contaminated gloves properly after use.[8]

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator for dusts and organic

vapors should be used.[5][8]

Handling and Storage
Avoid contact with skin, eyes, and clothing.[7]

Avoid formation of dust and aerosols.[8]

Keep container tightly closed in a dry and well-ventilated place.[8][10]

Store in a cool, dark place.[7][14] 2-Nitrobenzyl alcohol is light-sensitive.[2][3]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[8]

First Aid Measures
In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Get medical attention.[6][10]

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing and shoes. Get medical attention.[6][10]

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[6][8][10]
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If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Get medical attention.[6][8]

Reactivity and Stability
Chemical Stability: Stable under recommended storage conditions.[8]

Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.

[8]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

nitrogen oxides (NOx).[8]

Photochemical Reactions: Irradiation of 2-nitrobenzyl alcohol can lead to the formation of

2-nitroso benzaldehyde.

Visualized Workflows
The following diagrams illustrate key logical relationships and experimental workflows relevant

to the safe handling and assessment of 2-Nitrobenzyl alcohol.
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Figure 1: Safety and Handling Workflow for 2-Nitrobenzyl Alcohol
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Caption: Logical flow of safety precautions for 2-Nitrobenzyl alcohol.
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Figure 2: General Experimental Workflow for Chemical Hazard Assessment
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Caption: A generalized workflow for chemical hazard assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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